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Compound of Interest

Methyl 1-
Compound Name:
cyanocyclobutanecarboxylate

Cat. No.: B1328054

Methyl 1-cyanocyclobutanecarboxylate: A
Technical Guide to its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 1-cyanocyclobutanecarboxylate is a niche chemical compound with potential
applications in synthetic organic chemistry and pharmaceutical development. As with any novel
compound, a thorough understanding of its physical properties is paramount for its effective
use in research and development. This technical guide provides an in-depth overview of the
known physical properties of Methyl 1-cyanocyclobutanecarboxylate, namely its boiling point
and density. Due to the limited availability of experimentally verified data in peer-reviewed
literature, this guide presents predicted values and outlines detailed experimental protocols for
their determination.

Core Physical Properties

Precise experimental determination of the physical properties of Methyl 1-
cyanocyclobutanecarboxylate is not readily available in published scientific literature.
However, predicted values from chemical suppliers provide a useful starting point for handling
and experimentation.
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Property Predicted Value Source

Boiling Point 224.5+25.0 °C at 760 mmHg ChemSrc

Density 1.11+0.1 g/cm3 ChemSrc

Molecular Formula C7H9sNO2 Santa Cruz Biotechnology[1]
Molecular Weight 139.15 g/mol Santa Cruz Biotechnology[1]

Experimental Protocols

The following sections detail standardized experimental procedures for the determination of the
boiling point and density of a liquid compound such as Methyl 1-
cyanocyclobutanecarboxylate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and effective method for determining the boiling
point of a small sample is the capillary method.

Materials:

o Sample of Methyl 1-cyanocyclobutanecarboxylate

e Thiele tube

» High-temperature mineral oil

o Thermometer (calibrated)

o Capillary tubes (sealed at one end)

e Small rubber band or wire

e Heating apparatus (e.g., Bunsen burner or heating mantle)

o Safety goggles and lab coat
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Procedure:

Sample Preparation: A small amount of Methyl 1-cyanocyclobutanecarboxylate is placed
into a small test tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
test tube containing the sample.

Apparatus Setup: The test tube is attached to a thermometer using a rubber band or wire,
ensuring the sample is level with the thermometer bulb.

Heating: The Thiele tube is filled with mineral oil, and the thermometer-test tube assembly is
immersed in the oil.

Observation: The apparatus is gently heated. As the temperature rises, a stream of bubbles
will emerge from the open end of the capillary tube.

Boiling Point Determination: The heating is discontinued, and the apparatus is allowed to
cool slowly. The boiling point is the temperature at which the liquid just begins to enter the
capillary tube.

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and accurate method for

determining the density of a liquid is by using a pycnometer or a gravimetric method with a

calibrated volumetric flask.

Materials:

Sample of Methyl 1-cyanocyclobutanecarboxylate
Pycnometer (or a calibrated volumetric flask)
Analytical balance (accurate to £0.0001 g)
Thermometer

Water bath (for temperature control)
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Distilled water

Acetone (for cleaning and drying)

Procedure:

Pycnometer Preparation: The pycnometer is thoroughly cleaned with distilled water and
acetone and then dried completely.

Mass of Empty Pycnometer: The mass of the clean, dry pycnometer is accurately
determined using an analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with Methyl 1-
cyanocyclobutanecarboxylate, ensuring no air bubbles are trapped. The mass of the filled
pycnometer is then measured.

Temperature Control: The temperature of the sample is recorded. For high accuracy, the
measurement should be performed at a constant, known temperature using a water bath.

Mass of Pycnometer with Water: The pycnometer is emptied, cleaned, and filled with distilled
water of a known temperature and density. The mass is then measured.

Calculation: The density of the sample is calculated using the following formula: Density of
Sample = [(Mass of Pycnometer with Sample) - (Mass of Empty Pycnometer)] / [(Mass of
Pycnometer with Water) - (Mass of Empty Pycnometer)] * Density of Water at the
measurement temperature

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a logical workflow for the characterization of the physical

properties of a novel chemical compound like Methyl 1-cyanocyclobutanecarboxylate.
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Workflow for Physical Property Characterization of a Novel Compound
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Caption: A logical workflow for the synthesis, purification, and physical property characterization
of a novel chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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